Cas no 1270441-57-0 (2-amino-2-(2,3,6-trifluorophenyl)propan-1-ol)

• Product Name: 2-amino-2-(2,3,6-trifluorophenyl)propan-1-ol
• CAS No: 1270441-57-0
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 6026403
• PubChem ID: 129944433
• Update Time: 2025-07-20

2-amino-2-(2,3,6-trifluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2,3,6-trifluorophenyl)propan-1-ol
• EN300-1847436
• 1270441-57-0

• Inchi： 1S/C9H10F3NO/c1-9(13,4-14)7-5(10)2-3-6(11)8(7)12/h2-3,14H,4,13H2,1H3
• InChI Key： IOKATAUKCURCNP-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C(C)(CO)N)F)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-(2,3,6-trifluorophenyl)propan-1-ol

Comprehensive Overview of 2-Amino-2-(2,3,6-trifluorophenyl)propan-1-ol (CAS No. 1270441-57-0)

2-Amino-2-(2,3,6-trifluorophenyl)propan-1-ol (CAS No. 1270441-57-0) is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluorophenyl group and amino alcohol moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel therapeutics and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

The compound’s molecular formula and structural properties have been extensively studied to optimize its applications. With the rise of precision medicine and green chemistry, 2-amino-2-(2,3,6-trifluorophenyl)propan-1-ol has garnered attention for its potential in drug discovery and catalysis. Its fluorinated aromatic ring enhances metabolic stability, a critical factor in designing next-generation pharmaceuticals. Additionally, the compound’s chiral center offers opportunities for enantioselective synthesis, a hot topic in asymmetric catalysis.

In the context of user search trends, queries like "fluorinated amino alcohols in drug development" and "CAS 1270441-57-0 applications" reflect growing curiosity about this compound. Analogs of 2-amino-2-(2,3,6-trifluorophenyl)propan-1-ol are also frequently explored in medicinal chemistry forums, highlighting its relevance in kinase inhibitor and GPCR modulator research. The compound’s versatility aligns with industry shifts toward fragment-based drug design and high-throughput screening methodologies.

From a synthetic chemistry perspective, 1270441-57-0 serves as a building block for heterocyclic compounds, which are pivotal in developing antiviral and anti-inflammatory agents. Its solubility and stability under physiological conditions further enhance its utility in bioconjugation and prodrug strategies. Recent publications have emphasized its role in structure-activity relationship (SAR) studies, particularly for central nervous system (CNS) targets.

Environmental and regulatory considerations are also critical when discussing 2-amino-2-(2,3,6-trifluorophenyl)propan-1-ol. The compound’s biodegradability and eco-toxicity profile are under scrutiny, as industries prioritize REACH compliance and green synthesis protocols. This aligns with search trends like "sustainable fluorochemicals" and "non-toxic amino alcohol derivatives", reflecting broader societal concerns about chemical safety.

In summary, 2-amino-2-(2,3,6-trifluorophenyl)propan-1-ol (CAS No. 1270441-57-0) is a multifaceted compound with expanding applications in life sciences and material innovation. Its integration into AI-driven drug discovery platforms and automated synthesis workflows underscores its future potential. For researchers and industry professionals, understanding its physicochemical properties and synthetic pathways is essential to unlocking its full capabilities.